Cas no 57-55-6 ((±)-1,2-Propanediol)

(±)-1,2-Propanediol, also known as racemic propylene glycol, is a versatile chemical compound with the molecular formula C₃H₈O₂. This colorless, odorless, and hygroscopic liquid is miscible with water, alcohols, and many organic solvents, making it a valuable solvent and intermediate in pharmaceutical, cosmetic, and industrial applications. Its racemic nature ensures broad compatibility in formulations requiring a non-chiral diol. Key advantages include its low toxicity, high thermal stability, and excellent humectant properties, which contribute to its use in personal care products, antifreeze solutions, and as a carrier in food and drug preparations. Its balanced physicochemical profile ensures reliable performance across diverse applications.
(±)-1,2-Propanediol structure
(±)-1,2-Propanediol structure
Product name:(±)-1,2-Propanediol
CAS No:57-55-6
MF:C3H8O2
MW:76.0944213867188
MDL:MFCD00064272
CID:33666
PubChem ID:24864713

(±)-1,2-Propanediol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol
    • 1,2-DIHYDROXYPROPANE
    • (+/-)-1,2-PROPANEDIOL
    • 1,2-PROPYLENE GLYCOL
    • ARCOPLUS(R)
    • ARCTIC PLUS(R)
    • DOWFROST(TM)
    • FEMA 2940
    • GLYCOL - PROPYLENE
    • METHYL GLYCOL
    • Methylglyeol
    • MONO PROPYLENE GLYCOL
    • PG-AAF
    • PG-ADF
    • PGI
    • PROPANE-1,2-DIOL
    • PROPYLENGLYCOLUM
    • SAFEWING MP IV 2001
    • 1,2-Propanediol analytical reference material
    • Propylene glycol
    • Propylene glycol (PG)
    • Propylene glycol (industrial grade)
    • Gallic acid propyl ester
    • Propyl Gallate
    • Propylene glycol pharmaceutical secondary standard
    • traceable to USP
    • 1,2-PDO
    • α-Propylene glycol
    • 1.2-Propylene
    • 2-Hydroxypropanol
    • Methylethyl glycol
    • Methylethylene glycol
    • Isopropylene glycol
    • Monopropylene glycol
    • Dowfrost
    • Sirlene
    • Trimethyl glycol
    • Propylene Glycol USP
    • 2,3-Propanediol
    • Solargard P
    • alpha-Propyleneglycol
    • Solar Winter BAN
    • dl-Propylene glycol
    • 1,2-Propylenglykol
    • DL-1,2-Propanediol
    • Ucar 35
    • Sentry Propylene Glycol
    • (RS)-1,2-Propanediol
    • (+-)-1,2-Propanediol
    • PG 12
    • (+-)-Propylene glycol
    • propylenglycol
    • (±)-1,2-Propanediol
    • 1,2-Propanediol;
    • 1,2-(RS)-Propanediol
    • AI3-01898
    • PROPYLENE GLYCOL [FCC]
    • Propylene glycol dl-form
    • NSC35747
    • PROPYLENE GLYCOL (SOLVENT) [VANDF]
    • 1,2-Propylenglykol [German]
    • MLS001055394
    • 1,2-(RS)-Propanediol; 1,2-Dihydroxypropane; 1,2-Propylene glycol
    • propylene glycerol
    • Glycol, Propylene
    • SDM No. 27
    • NSC-35749
    • Glikol propylenowy
    • AKOS016355793
    • BRN 1340498
    • E1520
    • PROPYLENE GLYCOL (EP MONOGRAPH)
    • DSSTox_CID_1206
    • Propylene glycol [USP:JAN]
    • Propylene glycol (USP:JAN)
    • NSC-35748
    • ( inverted exclamation markA)-1,2-Propanediol
    • NSC-35747
    • All purpose lubricant
    • 6DC9Q167V3
    • NCGC00090739-02
    • PROPYLENE GLYCOL [MI]
    • 1-2-propanediol
    • CH3CH(OH)CH2OH
    • SMR000677948
    • (.+/-.)-1,2-Propanediol
    • Propan-1,2-Diol
    • EC 200-338-0
    • BBL011472
    • PROPYLENE GLYCOL DL-FORM [MI]
    • 1ST000649
    • Propylene Glycol, meets USP testing specifications
    • P0485
    • Vet Lube
    • NSC 69860
    • EPA Pesticide Chemical Code 068603
    • Z106938868
    • PROPYLENE GLYCOL (USP MONOGRAPH)
    • Propylenglykol
    • 1,2-Hydroxypropane
    • GR12
    • EN300-21726
    • 1,2-Propanediol, ReagentPlus(R), 99%
    • racemic 1,2-propanediol
    • Propylene Glycol U.S.P.
    • Poly(propylene glycol) average Mn 2000
    • MeCH(OH)CH2OH
    • 1,2 -propanediol
    • DB-013280
    • Lubricant Eye Drops Restorative Performance
    • Equate Lubricant Eye Drops Restorative Performance
    • 1,2-Propanediol, ACS reagent
    • 1,2-propane diol
    • Kollisolv pg
    • Non Spermicidal Sterile Lubricating Jelly
    • FEMA No. 2940
    • Systane COMPLETE PF
    • Propyleneglycolum
    • Ilexan P
    • S-(+)-Propylene glycol
    • DEROFEN MIEL
    • STL146584
    • PROPYLENE GLYCOL [II]
    • Propylene glycol, FCC, FG
    • Propylene glycol, United States Pharmacopeia (USP) Reference Standard
    • Walgreen Sterile Lubricant
    • C00583
    • Prolugen
    • GLYCEROL IMPURITY C (EP IMPURITY)
    • SY003769
    • 1,2-Propanediol (8CI,9CI)
    • Propylene glycol; (RS)-propane-1,2-diol; Glycerol Imp. C (EP); GR 43314X; Glycerol Impurity C
    • LS-1391
    • General lube
    • E490
    • NS00009085
    • Metiletilenglicol
    • (R)-(-)-1,2-Propyleneglycol; (R)-(-)-Propylene glycerol; (R)-(-)-Propylene glycol
    • bmse000302
    • PROPYLENE GLYCOL [FHFI]
    • (S)-(+)-Propylene glycerol
    • PROPYLENEGLYCOLUM [WHO-IP LATIN]
    • 1,2-propandiol
    • SB44656
    • Ins no.1520
    • PROPYLENE GLYCOL [WHO-IP]
    • Systane COMPLETE
    • DA-66939
    • PROPYLENE GLYCOL [MART.]
    • HEB Lubricant Eye Drops Dry Eye Therapy
    • CVS Health Lubricant Drops
    • CHEBI:16997
    • J-502273
    • PROPYLENE GLYCOL (USP-RS)
    • BRD-A19232309-001-08-6
    • DSSTox_GSID_27863
    • Tox21_111003
    • Ins-1520
    • propylene-glycol
    • 1,2 Propanediol
    • CHEMBL286398
    • 2-Dihydroxypropanol
    • Propyleeniglykoli
    • 1,2-propyleneglycol
    • GENERAL OB LUBRICANT
    • Propilenoglicol
    • NCGC00090739-03
    • UNII-6DC9Q167V3
    • PROPYLENE GLYCOL [JAN]
    • BP-21014
    • HY-Y0921
    • Epitope ID:161748
    • AKOS000121049
    • Restorative Formula Lubricant Eye Drops
    • NSC35748
    • L-1,2-propanediol
    • KETO-TREAT
    • NSC35749
    • CCRIS 5929
    • 1,2-Propanediol, analytical reference material
    • 1,2-Propanediol 100 microg/mL in Acetonitrile
    • Kilfrost ABC-S
    • NSC-69860
    • propylene glycol cefatrizine
    • Propylene glycol (solvent)
    • 3-01-00-02142 (Beilstein Handbook Reference)
    • Walgreens Lubricant Eye Drops Restorative Performance
    • PROPYLENE GLYCOL [USP-RS]
    • 1.2-propanediol
    • Tox21_201812
    • DB01839
    • 1,2-propane-diol
    • (2RS)-PROPANE-1,2-DIOL
    • Tox21_301441
    • SY003770
    • SB44657
    • PROPYLENE GLYCOL [VANDF]
    • MFCD00064272
    • Equate Support Moisture Lubricant Eye
    • ()-1,2-propanediol
    • Propylene glycol, USP
    • NCGC00090739-01
    • HSDB 174
    • DTXSID0021206
    • NSC69860
    • PROPYLENE GLYCOL [HSDB]
    • DSSTox_RID_78594
    • NCGC00259361-01
    • racemic propylene glycol
    • PROPYLENE GLYCOL (II)
    • NCGC00254159-01
    • CS-0015917
    • GLYCEROL IMPURITY C [EP IMPURITY]
    • Sirlene /Former use/
    • Poly(propylene glycol) average Mn 400
    • Eyelash and Eyebrow Lengthener
    • HOCH2CH(OH)Me
    • USEPA/OPP Pesticide Code: 068603
    • NCGC00090739-04
    • BCP23677
    • NCGC00255183-01
    • Sterile Lubricant drops
    • Lubiseptol Lubricant
    • Propylene glycol, British Pharmacopoeia (BP) Reference Standard
    • WLN: QY1&1Q
    • F1908-0071
    • HOCH2CH(OH)CH3
    • PROPYLENE GLYCOL (MART.)
    • DTXCID901206
    • Caswell No. 713
    • 1,2-Propanediol, analytical standard
    • S6258
    • alpha-Propylene glycol
    • CRB71005
    • Propylene glycol (TN)
    • EINECS 200-338-0
    • D00078
    • PROPYLENE GLYCOL [WHO-DD]
    • E-1520
    • PROPYLENE GLYCOL [USP MONOGRAPH]
    • PROPYLENE GLYCOL [EP MONOGRAPH]
    • Glicol propilenico
    • Propane-1,2-glycol
    • Poly(propylene glycol) average Mn 4000
    • CVS Lubricant Eye Drops 15mL
    • Tox21_300006
    • Propylene Glycol (Propane-1,2-diol)
    • Propylene glycol (JP18/USP)
    • Q161495
    • Propylene glycol, European Pharmacopoeia (EP) Reference Standard
    • HMS3039O11
    • Walgreens Complete Lubricant Eye Drops
    • Systane Balance
    • OB Lube
    • 1,2-Propanediol, puriss., 99.5%
    • 1,2-Propanediol, USP, 99.5%
    • 1,2-Propanediol, p.a., ACS reagent, 99.5%
    • CAS-25322-69-4
    • 1,2-Propanediol, Vetec(TM) reagent grade, 98%
    • 63625-56-9
    • 1,2-Propanediol, ACS reagent, >=99.5%
    • CAS-57-55-6
    • 1,2-Propanediol, meets analytical specification of Ph. Eur., BP, USP, >=99.5%
    • Propylene glycol, Pharmaceutical Secondary Standard; Certified Reference Material
    • 1,2-Propanediol, ReagentPlus(R), >=99%
    • C3H8O2
    • PROPANEDIOL-
    • 1,2-Propanediol, SAJ special grade, >=99.0%
    • 57-55-6
    • 1,2-Propanediol, tested according to Ph.Eur.
    • Poly(propylene glycol) - M.W=4000
    • MSK000649
    • 1,2-Propanediol, puriss. p.a., ACS reagent, >=99.5% (GC)
    • 123120-98-9
    • 1,2-Propanediol, SAJ first grade, >=99.0%
    • 613-293-0
    • FP177015
    • 1,2-Propanediol, LR, >=99%
    • 1000PG
    • .alpha.-Propylene glycol
    • 200-338-0
    • FP35394
    • MDL: MFCD00064272
    • Inchi: 1S/C3H8O2/c1-3(5)2-4/h3-5H,2H2,1H3
    • InChI Key: DNIAPMSPPWPWGF-UHFFFAOYSA-N
    • SMILES: O([H])C([H])(C([H])([H])[H])C([H])([H])O[H]
    • BRN: 1340498

Computed Properties

  • Exact Mass: 76.05240
  • Monoisotopic Mass: 76.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 20.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Surface Charge: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: Colorless, viscous and stable absorbent liquid, almost tasteless, odorless, flammable and low toxic.
  • Density: 1.036 g/mL at 25 °C(lit.)
  • Melting Point: −60 °C (lit.)
  • Boiling Point: 187 °C(lit.)
  • Flash Point: Fahrenheit: 217.4 ° f < br / > Celsius: 103 ° C < br / >
  • Refractive Index: n20/D 1.432(lit.)
    n20/D 1.433
  • PH: 6-8 (100g/l, H2O, 20℃)
  • Water Partition Coefficient: miscible
  • PSA: 40.46000
  • LogP: -0.64050
  • Merck: 7855
  • Solubility: It can be miscible with water, ethanol, ether, chloroform, acetone and other organic solvents. The solubility of hydrocarbons, chlorinated hydrocarbons and oils is small, but it is stronger than that of ethylene glycol.
  • Sensitiveness: Hygroscopic
  • Vapor Pressure: 0.08 mmHg ( 20 °C)
  • FEMA: 2940 | PROPYLENE GLYCOL

(±)-1,2-Propanediol Security Information

  • Prompt:warning
  • Hazard Statement: H316-H320
  • Warning Statement: P264-P305+P351+P338+P337+P313-P332+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Safety Instruction: S24/25
  • RTECS:TY2000000
  • TSCA:Yes
  • Safety Term:S24/25
  • Explosive Limit:2.4-17.4%(V)
  • Storage Condition:Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

(±)-1,2-Propanediol Customs Data

  • HS CODE:2905320000
  • Customs Data:

    China Customs Code:

    2905320000

(±)-1,2-Propanediol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-21726-0.5g
propane-1,2-diol
57-55-6 95%
0.5g
$21.0 2023-07-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1036424-500g
(±)-1,2-Propanediol
57-55-6 98%
500g
¥45 2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1036424-25kg
(±)-1,2-Propanediol
57-55-6 98%
25kg
¥ĭǪNjư 2023-07-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R010793-5kg
(±)-1,2-Propanediol
57-55-6 99%
5kg
¥345 2024-05-22
BAI LING WEI Technology Co., Ltd.
952469-100ML
Propylene glycol, 99.5%, ACS reagent
57-55-6 99.5%
100ML
¥ 253 2022-04-26
Oakwood
492646-1L
1,2-Propanediol, ACS reagent
57-55-6 99.5%
1l
$80.00 2024-07-19
SHANG HAI YUAN YE Biotechnology Co., Ltd.
B24355-5ml
1,2-Propanediol
57-55-6 ,GC≥98%
5ml
¥200.00 2021-09-02
City Chemical
P3923-5GAL
1,2-Propanediol
57-55-6 98%
5gal
$256.97 2023-09-19
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0691574023-500ml
(±)-1,2-Propanediol
57-55-6
500ml
¥ 88.2 2024-07-19
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
134368-1KG
57-55-6
1KG
¥558.07 2023-01-16

(±)-1,2-Propanediol Production Method

Synthetic Routes 1

Reaction Conditions
1.1R:KHCO3, S:H2O, pH 6.8
Reference
Mechanistic Insights into the Formation of Hydroxyacetone, Acetone, and 1,2-Propanediol from Electrochemical CO2 Reduction on Copper
By da Silva, Alisson H. M. et al, Journal of the American Chemical Society, 2023, 145(28), 15343-15352

Synthetic Routes 2

Reaction Conditions
1.1 Catalysts: Sodium hydroxide ,  1-Allyl-3-methylimidazolium chloride Solvents: Water ;  2 h, 80 °C; 80 °C → rt
1.2 12 h, 60 °C
Reference
Preparation of hydroxypropyl guar gum in ionic liquid
Zhan, Zhen-sheng; Yin, Heng; Du, Bin; Kang, Ru-kun; Cui, Ping, Huaxue Yanjiu Yu Yingyong, 2012, 24(9), 1461-1464

Synthetic Routes 3

Reaction Conditions
Reference
Viscoelastic properties of aqueous guar gum derivative solutions under large amplitude oscillatory shear (LAOS)
Szopinski, Daniel; Luinstra, Gerrit A., Carbohydrate Polymers, 2016, 153, 312-319

Synthetic Routes 4

Reaction Conditions
1.1 Catalysts: Davicat SiAl 3113 Solvents: Water ;  36 bar, 300 °C
Reference
Processes for conversion of biologically derived mevalonic acid
, United States, , ,

Synthetic Routes 5

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Tetrahydrofuran ;  2 h, cooled
Reference
Skin compositions containing polyhydric alcohol branched-fatty acid esters, and cosmetic cleansing compositions
, Japan, , ,

Synthetic Routes 6

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ;  10 min, 25 °C
1.2 3 - 7 h, 60 °C
Reference
Hydroxypropylation of 1,2 Galactomannan by Taguchi's L9 Orthogonal Array Design
Tyagi, Rakhi; Kumar, Vineet; Sharma, Pradeep; Nautiyal, Raman, ChemistrySelect, 2021, 6(33), 8709-8715

Synthetic Routes 7

Reaction Conditions
1.1 Catalysts: Sodium hydroxide Solvents: Water ;  30 min, rt
1.2 -
1.3 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
Reference
Hydroxypropylation of Guar Splits: Kinetics and Rheology
Gao, Jie; Grady, Brian P., Industrial & Engineering Chemistry Research, 2019, 58(27), 11673-11679

Synthetic Routes 8

Reaction Conditions
1.1 Catalysts: Potassium hydroxide Solvents: 1-Butyl-3-methylimidazolium chloride ;  8 h, 80 °C
Reference
Homogeneous synthesis of hydroxypropyl guar gum in an ionic liquid 1-butyl-3-methylimidazolium chloride
Zhan, Zhensheng; Du, Bin; Peng, Shuhua; He, Jianping; Deng, Mingyu; et al, Carbohydrate Polymers, 2013, 93(2), 686-690

Synthetic Routes 9

Reaction Conditions
1.1 Catalysts: Nickel ;  26 h, 11.4 MPa, 190 °C; 8 MPa
1.2 Reagents: Water ;  cooled
Reference
Optimisation of the processing conditions of hydrolytic hydrogenation of cellulose using carbon nanofiber supported Ni catalysts
Frecha, E.; Remon, J.; Torres, D.; Suelves, I.; Pinilla, J. L., Catalysis Today, 2023, 423,

(±)-1,2-Propanediol Raw materials

(±)-1,2-Propanediol Preparation Products

(±)-1,2-Propanediol Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:57-55-6)Propylene glycol
Order Number:sfd19247
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:57-55-6)1,2-Propanediol
Order Number:1661844
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 17:00
Price ($):discuss personally
Amadis Chemical Company Limited
Gold Member
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(CAS:57-55-6)(±)-1,2-Propanediol
Order Number:A1204147
Stock Status:in Stock/in Stock
Quantity:10l/25l
Purity:99%/99%
Pricing Information Last Updated:Friday, 30 August 2024 02:52
Price ($):161.0/330.0
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:57-55-6)Propylene glycol
Order Number:27245278
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Tuesday, 10 June 2025 11:02
Price ($):discuss personally

Additional information on (±)-1,2-Propanediol

Introduction to (±)-1,2-Propanediol and Its Significance in Modern Chemistry and Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, biotechnology, and industrial applications. Among these, (±)-1,2-Propanediol, with the CAS number 57-55-6, stands out as a versatile and highly valuable intermediate. This compound, also known as propylene glycol, has garnered significant attention due to its broad utility in various sectors. Its unique chemical properties make it an indispensable component in the synthesis of polymers, solvents, and pharmaceuticals. This article delves into the multifaceted aspects of (±)-1,2-Propanediol, exploring its chemical characteristics, industrial applications, and the latest research findings that underscore its importance.

The molecular structure of (±)-1,2-Propanediol consists of a propane backbone with two hydroxyl groups attached to adjacent carbon atoms. This configuration imparts remarkable solvency properties, making it an effective solvent for a wide range of organic and inorganic compounds. The presence of two hydroxyl groups also allows for extensive hydrogen bonding capabilities, which is crucial for its role in various biochemical processes. The compound exists as a racemic mixture of enantiomers, with both the (R) and (S) configurations present in equal amounts.

In industrial applications, (±)-1,2-Propanediol is widely used as a precursor in the production of polyesters and polyurethanes. These polymers are integral to manufacturing fibers for textiles, films for packaging, and coatings for various surfaces. The compound's ability to act as a plasticizer enhances the flexibility and durability of these materials. Additionally, its use as a solvent in paints and coatings improves application efficiency and finish quality.

The pharmaceutical industry has also harnessed the potential of (±)-1,2-Propanediol for several critical applications. One of its primary uses is as a vehicle or solvent in drug formulations. Its high solubility allows for the effective delivery of active pharmaceutical ingredients (APIs), ensuring better bioavailability and therapeutic efficacy. Furthermore, propylene glycol is employed in the production of antifreeze solutions for medications that require stability at low temperatures.

Recent research has highlighted the significance of (±)-1,2-Propanediol in biotechnology and medical research. Studies have demonstrated its role as a key intermediate in the synthesis of chiral compounds used in drug development. The ability to manipulate its enantiomeric purity has opened new avenues for creating enantiomerically pure drugs with enhanced pharmacological profiles. For instance, researchers have utilized (±)-1,2-Propanediol derivatives as building blocks in the synthesis of novel antibiotics and antiviral agents.

The environmental impact of (±)-1,2-Propanediol is another area of growing interest. Unlike some traditional solvents that are derived from fossil fuels, propylene glycol can be produced through bio-based routes using renewable resources such as corn syrup or sugarcane molasses. This bio-based production method aligns with global sustainability goals by reducing dependency on non-renewable feedstocks and lowering carbon emissions.

In conclusion, (±)-1,2-Propanediol is far more than just a simple chemical compound; it is a cornerstone material with far-reaching implications across multiple industries. Its versatility as a solvent and intermediate makes it indispensable in pharmaceuticals, polymers, and industrial manufacturing. The ongoing research into its applications continues to uncover new possibilities that could further enhance its utility in medicine and biotechnology. As science advances and sustainability becomes increasingly important, compounds like (±)-1,2-Propanediol will undoubtedly play an even more significant role in shaping the future.

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Shandong Feiyang Chemical Co., Ltd
(CAS:57-55-6)1,2-Propanediol
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Purity:99.5
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Suzhou Senfeida Chemical Co., Ltd
(CAS:57-55-6)1,2-Propanediol
1661844
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